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Compound of Interest

1,3-Dioxolane-2-methanol, 2-
Compound Name:
phenyl-

Cat. No.: B3424256

Essential Safety and Handling Guide for 1,3-
Dioxolane-2-methanol, 2-phenyl-

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1,3-Dioxolane-2-
methanol, 2-phenyl- (CAS No. 1708-39-0), a combustible liquid that is moderately toxic by
ingestion and intraperitoneal routes and mildly toxic by skin contact.[1] Adherence to these
protocols is essential for ensuring laboratory safety and minimizing risk.

l. Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure. The following
table summarizes the required PPE for handling this compound.
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PPE Category

Item

Specifications

Eye/Face Protection

Safety Goggles

Tightly fitting with side-shields,
conforming to EN 166 (EU) or
NIOSH (US) standards.[2]

Skin Protection

Gloves

Chemical-impermeable gloves.
Nitrile or neoprene are
recommended for splash
protection, but on-site testing
is advised for prolonged

contact.[3]

Lab Coat/Clothing

Fire/flame resistant and
impervious clothing.[2] A
chemically resistant apron
should be worn over the lab

coat.

Respiratory Protection

Respirator

A full-face respirator is
necessary if exposure limits
are exceeded or if irritation or
other symptoms are

experienced.[2]

Il. Chemical and Physical Properties

Understanding the properties of 1,3-Dioxolane-2-methanol, 2-phenyl- is crucial for safe

handling and storage.
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Property Value

Molecular Formula C10H1203[1][4]
Molecular Weight 180.2 g/mol [1][4]
Boiling Point 280 °CJ[1]

Density 1.185 g/mL at 25 °C[1]
Flash Point 113 °C[1]

Toxicity (LD50, oral-rat) 3150 mg/kg[1]

lll. Operational and Disposal Plans

A systematic approach to handling and disposal is critical to prevent accidents and
environmental contamination.

» Ventilation: Always handle this chemical in a well-ventilated area, such as a chemical fume
hood.

e Ignition Sources: Keep away from open flames, sparks, and hot surfaces. Use non-sparking
tools.[5]

e Grounding: Metal containers used for transferring the chemical should be grounded and
bonded to prevent static discharge.

» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

e Evacuate: Immediately evacuate personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Cover the spill with a non-combustible absorbent material such as dry lime, sand, or
soda ash.
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» Collect: Carefully collect the absorbed material into a covered container for disposal.
e Decontaminate: Wash the spill area thoroughly.

o Confined Spaces: Do not allow the chemical to enter sewers or confined spaces due to the
risk of explosion.

o Waste Classification: This material should be disposed of as hazardous waste.

o Licensed Disposal: Arrange for disposal through a licensed chemical destruction facility.
Controlled incineration with flue gas scrubbing is a suitable method.

o Container Disposal: Contaminated packaging should be disposed of as unused product.[6]
e Environmental Protection: Do not allow the chemical to enter drains or waterways.

IV. Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Remove contaminated clothing immediately.
i Wash the affected area with soap and plenty of
Skin Contact _ o
water. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] )

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

V. Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 1,3-
Dioxolane-2-methanol, 2-phenyl-.
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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